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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Fmoc-Thr(SO3Na)-OH, a sulfated amino acid derivative crucial in peptide synthesis,
particularly for mimicking post-translational modifications. Due to the limited availability of a
specific Safety Data Sheet (SDS) for this compound, this document synthesizes information
from SDSs of structurally similar Fmoc-protected amino acids, including Fmoc-Thr(tBu)-OH,
Fmoc-Thr-OH, and Fmoc-Tyr(SO3Na)-OH, to provide the most accurate safety
recommendations.

Hazard Identification and Classification

Fmoc-Thr(SO3Na)-OH is not currently classified as a hazardous substance according to
available data on similar compounds. However, as with all laboratory chemicals, it should be
handled with a high degree of caution. The primary potential hazards are associated with
inhalation, skin, and eye contact.

Potential Health Effects:
e Inhalation: May cause respiratory tract irritation.
o Skin Contact: May cause skin irritation upon prolonged or repeated contact.

o Eye Contact: May cause eye irritation.
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 Ingestion: The toxicological properties have not been thoroughly investigated.

Physical and Chemical Properties

Quantitative data for Fmoc-Thr(SO3Na)-OH is not readily available. The following table
summarizes the known properties and provides estimates based on similar compounds.

Property Data Source
Molecular Formula C19H1sNNaOsS [1][2]
Molecular Weight 443.4 g/mol [2]
) ) ) General observation for similar
Appearance White to off-white solid
compounds
Odor No data available [3]
Melting Point No data available [3]
Poor solubility in common
Solubility organic solvents used in [4]

SPPS.

- Stable under recommended
Stability N [3]
storage conditions.

Exposure Controls and Personal Protection

To ensure the safety of laboratory personnel, appropriate personal protective equipment (PPE)
should be worn at all times when handling Fmoc-Thr(SO3Na)-OH.
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Protection Type Recommendation

Use equipment for eye protection tested and
approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

[3]

Eye/Face Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching the glove's outer
Skin Protection surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.[3][5]

Wear impervious clothing. The type of protective
] equipment must be selected according to the
Body Protection )
concentration and amount of the dangerous

substance at the specific workplace.[5]

Where risk assessment shows air-purifying

respirators are appropriate, use a full-face
Respiratory Protection particle respirator type N100 (US) or type P3

(EN 143) respirator cartridges as a backup to

engineering controls.

_ _ Provide appropriate exhaust ventilation at
Engineering Controls .
places where dust is formed.[5]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Fmoc-Thr(SO3Na)-OH
and ensuring a safe laboratory environment.

Handling:
e Avoid contact with skin and eyes.[5]

e Avoid formation of dust and aerosols.[5]
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» Provide appropriate exhaust ventilation at places where dust is formed.[5]

e Handle in accordance with good industrial hygiene and safety practices.[5]
Storage:

e Store in a cool, dry, and well-ventilated place.[6]

o Keep container tightly closed.[5]

» Store away from incompatible materials such as strong oxidizing agents.[3][6]

First Aid Measures

In the event of exposure, follow these first aid protocols.

Exposure Route First Aid Measures

If breathed in, move person into fresh air. If not
Inhalation breathing, give artificial respiration. Consult a

physician.[5][7]

_ Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[5]

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.[5]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[5]

Stability and Reactivity

Understanding the chemical stability and reactivity of Fmoc-Thr(SO3Na)-OH is essential for
safe handling and experimental design.
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Parameter Description

Reactivity No specific data available.[3]

Stable under recommended storage conditions.

Chemical Stability 3]

Possibility of Hazardous Reactions No data available.[3]
Conditions to Avoid No specific data available.[3]
Incompatible Materials Strong oxidizing agents.[3]
Hazardous Decomposition Products No data available.[3]

Experimental Protocols
Spill Cleanup Protocol

In the event of a spill, follow these steps to ensure safe cleanup:
o Evacuate: Evacuate the immediate area of the spill.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Use a spill kit with appropriate absorbent materials to contain the spill. Avoid
generating dust.

o Collect: Carefully sweep or scoop up the spilled material into a designated, labeled waste
container.

e Clean: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Waste Disposal Protocol

All waste containing Fmoc-Thr(SO3Na)-OH should be considered chemical waste.

e Segregate: Segregate waste containing this compound from other waste streams.
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o Label: Clearly label the waste container with the contents, including the full chemical name
and any associated hazards.

» Dispose: Arrange for disposal by a licensed professional waste disposal service. Do not
dispose of down the drain or in regular trash.

Visualized Workflows
Safe Handling Workflow
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Safe Handling Workflow for Fmoc-Thr(SO3Na)-OH

Preparation Emergency Procedures

Conduct Risk Assessment Spill Occurs Exposure Occurs
DI (FEE T [l TS ST (PR Evacuate Area Follow First Aid Measures
(Gloves, Goggles, Lab Coat)

;

Follow Spill Cleanup Protocol

Ensure Proper Ventilation
(Fume Hood)

Proceed to Handling

dling

Weigh Compound in Ventilated Area

Dissolve in Appropriate Solvent

Perform Experimental Reaction

Proceed to Cleanup

Cleanup & Disposal

Decontaminate Glassware and Surfaces

Segregate Chemical Waste

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Thr(SO3Na)-OH.
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This comprehensive guide is intended to provide a framework for the safe handling of Fmoc-
Thr(SO3Na)-OH in a research environment. It is imperative that all users of this compound
supplement this information with their institution's specific safety protocols and conduct a
thorough risk assessment before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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